molecular formula C10H17Cl2N3O2 B6278715 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride CAS No. 2175665-66-2

1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride

Cat. No. B6278715
CAS RN: 2175665-66-2
M. Wt: 282.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride is a chemical compound with the molecular formula C10H17Cl2N3O2 . It has a molecular weight of 282.17 . This compound is used for research purposes .


Synthesis Analysis

The synthesis of piperidine derivatives, such as this compound, is a significant area of research in modern organic chemistry . Piperidines are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task .


Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The piperidine ring is attached to a pyrazole ring, which is further substituted with a methyl group and a carboxylic acid group .


Chemical Reactions Analysis

Piperidine derivatives can undergo various intra- and intermolecular reactions leading to the formation of various substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The specific reactions that this compound can undergo would depend on the reaction conditions and the reagents used.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (282.17) and its molecular formula (C10H17Cl2N3O2) . Other properties such as boiling point and storage conditions are not specified in the retrieved sources .

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry . Future research may focus on developing new synthesis methods, discovering new biological activities, and designing new drugs based on the piperidine scaffold .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride involves the reaction of 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "Add 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid to a reaction vessel", "Add hydrochloric acid to the reaction vessel", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum to obtain 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylic acid dihydrochloride" ] }

CAS RN

2175665-66-2

Molecular Formula

C10H17Cl2N3O2

Molecular Weight

282.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.